Cas no 160521-37-9 (3-Bromo-4',5-difluoro-1,1'-biphenyl)

• Product Name: 3-Bromo-4',5-difluoro-1,1'-biphenyl
• CAS No: 160521-37-9
• MF: C₁₂H₇BrF₂
• MW: 269.08
• CID: 5084403
• Update Time: 2025-05-23

3-Bromo-4',5-difluoro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4',5-difluoro-1,1'-biphenyl

• Inchi： 1S/C12H7BrF2/c13-10-5-9(6-12(15)7-10)8-1-3-11(14)4-2-8/h1-7H
• InChI Key： DGJILZUUWYGESF-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C=C1F)C1=CC=C(C=C1)F)Br

Additional information on 3-Bromo-4',5-difluoro-1,1'-biphenyl

3-Bromo-4',5-difluoro-1,1'-biphenyl (CAS No. 160521-37-9)

The compound 3-Bromo-4',5-difluoro-1,1'-biphenyl, identified by the CAS registry number 160521-37-9, is a structurally complex aromatic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of biphenyl derivatives, which are characterized by two phenyl rings connected by a single bond. The presence of substituents such as bromine and fluorine atoms at specific positions on the biphenyl framework imparts unique electronic and physical properties to the molecule, making it a valuable compound in research and industrial applications.

The synthesis of 3-Bromo-4',5-difluoro-1,1'-biphenyl typically involves multi-step organic reactions, often utilizing coupling reactions or electrophilic substitution methods. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has become a standard approach for constructing biphenyl derivatives with high precision.

In terms of chemical properties, 3-Bromo-4',5-difluoro-1,1'-biphenyl exhibits a high degree of thermal stability due to the electron-withdrawing effects of the bromine and fluorine substituents. These substituents also influence the compound's electronic structure, making it suitable for applications in optoelectronic materials. Recent studies have explored its potential as a building block for organic light-emitting diodes (OLEDs) and other advanced display technologies. The fluorine atoms at the 4' and 5 positions contribute to enhanced stability and brightness in these devices.

The structural uniqueness of 3-Bromo-4',5-difluoro-1,1'-biphenyl has also made it a valuable precursor in drug discovery efforts. Its ability to act as a scaffold for attaching various functional groups has been leveraged in the development of novel pharmaceutical agents targeting specific biological pathways. For example, researchers have investigated its role in creating bioisosteres—molecules with similar physical properties but different chemical structures—that can improve drug efficacy and reduce side effects.

In addition to its chemical applications, 3-Bromo-4',5-difluoro-1,1'-biphenyl has found niche uses in materials science. Its aromaticity and substituent effects make it an ideal candidate for studying charge transport mechanisms in organic semiconductors. Recent collaborative studies between chemists and materials scientists have focused on integrating this compound into polymer blends to enhance electrical conductivity without compromising mechanical integrity.

The environmental impact of synthesizing and using 3-Bromo-4',5-difluoro-1,1'-biphenyl has also come under scrutiny in recent years. Regulatory bodies have implemented stricter guidelines on the handling and disposal of such compounds to mitigate potential risks to ecosystems. Researchers are actively exploring greener synthesis routes that minimize waste generation and utilize renewable resources.

In conclusion, 3-Bromo-4',5-difluoro-1,1'-biphenyl (CAS No. 160521-37-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with ongoing advancements in synthetic methodologies and material science applications, ensure its continued relevance in both academic research and industrial production.